5-(4-chlorophenyl)-N-(isoxazol-3-yl)oxazole-2-carboxamide

• IUPAC Name: 5-(4-chlorophenyl)-N-(1,2-oxazol-3-yl)-1,3-oxazole-2-carboxamide
• InChI: InChI=1S/C13H8ClN3O3/c14-9-3-1-8(2-4-9)10-7-15-13(20-10)12(18)16-11-5-6-19-17-11/h1-7H,(H,16,17,18)
• InChI Key: ZRZVTSBCPOECNC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CN=C(O2)C(=O)NC3=NOC=C3)Cl
• Molecular Formula: C13H8ClN3O3
• Molecular Weight: 289.67 g/mol

Description

5-(4-chlorophenyl)-N-(isoxazol-3-yl)oxazole-2-carboxamide, also known as CIOX, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. CIOX is a heterocyclic compound that contains both an isoxazole and an oxazole ring, making it an interesting molecule for studying its chemical and biological properties.

Scientific Research Applications

Antitumor Applications

Research has identified compounds with structural similarities to 5-(4-chlorophenyl)-N-(isoxazol-3-yl)oxazole-2-carboxamide demonstrating antitumor activities. For instance, studies on imidazotetrazines, which share a related chemical framework, have shown broad-spectrum antitumor activities, particularly against leukemia, highlighting the potential of such compounds in cancer research (Stevens et al., 1984).

Catalytic Activation and Synthesis

Compounds derived from isoxazole and oxazole moieties have been utilized in catalytic activations. Specifically, bidentate auxiliaries derived from isoxazole-3-carboxamide have been employed for palladium-catalyzed C(sp(3))-H bond activation, facilitating the synthesis of non-natural amino acids. This represents a significant application in the development of novel organic synthesis methodologies (Pasunooti et al., 2015).

Antimicrobial Agents

The synthesis and evaluation of compounds incorporating the oxazole and isoxazole scaffolds have demonstrated antimicrobial properties. Notably, quinazolinone and thiazolidinone derivatives have shown efficacy against a range of bacterial and fungal species, indicating their potential as antimicrobial agents (Desai et al., 2011).

Chemical Synthesis and Structural Analysis

Research on oxazoles as masked forms of activated carboxylic acids has opened pathways for the synthesis of macrolides and other complex molecules. This application is crucial for the development of novel therapeutic agents and for advancing synthetic chemistry (Wasserman et al., 1981).

Chemoprotective and Radioprotective Properties

Studies on N-(2,4-dichlorophenyl)-5-methyl-1,2-oxazole-3-carboxamide (UTL-5g) have revealed its potential as a chemoprotector and radioprotector. This compound, related to the query chemical, has shown efficacy in protecting against the toxic effects of chemotherapy and radiation, offering insights into the development of protective agents for cancer treatment (Zhang et al., 2014).